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Compound of Interest

Compound Name: N-Acetyl-N-methyl-L-leucine

Cat. No.: B15300498 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the synthesis, and theoretical

biological context of N-Acetyl-N-methyl-L-leucine. Due to the limited specific research on this

compound, this guide also extensively covers the well-documented parent compound, N-

acetyl-L-leucine, to provide a foundational understanding.

Introduction and Discovery
Direct historical accounts and discovery narratives for N-Acetyl-N-methyl-L-leucine are not

readily available in published scientific literature, suggesting it is a novel or niche research

compound. Its existence is primarily theoretical, based on the principles of organic synthesis

and the known reactivity of its parent molecules, L-leucine, N-acetyl-L-leucine, and N-methyl-L-

leucine.

In contrast, the parent compound, N-acetyl-L-leucine, has a documented history. The racemic

mixture, N-acetyl-DL-leucine, has been commercially available in France since 1957 for the

treatment of vertigo.[1] More recent research has identified the L-enantiomer, N-acetyl-L-

leucine, as the biologically active form, leading to its investigation for various

neurodegenerative and neurological disorders.[2][3]
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A definitive, published synthesis protocol for N-Acetyl-N-methyl-L-leucine is not available.

However, a plausible synthetic route can be proposed based on established methods for the N-

methylation of N-acylated amino acids. The most broadly applied method for N-methylation of

N-acyl amino acids involves the use of a strong base and a methylating agent.[4]

A potential two-step synthesis from L-leucine is outlined below.

Experimental Protocol: Proposed Synthesis
Step 1: N-acetylation of L-leucine to form N-acetyl-L-leucine.

Materials: L-leucine, acetic anhydride, aqueous sodium hydroxide.

Procedure: L-leucine is dissolved in an aqueous solution of sodium hydroxide. Acetic

anhydride is then added portion-wise while maintaining the temperature and pH of the

reaction mixture. The reaction is stirred until completion, typically monitored by thin-layer

chromatography. Upon completion, the solution is acidified to precipitate the N-acetyl-L-

leucine product. The crude product is then filtered, washed, and can be recrystallized to

achieve high purity.

Step 2: N-methylation of N-acetyl-L-leucine to form N-Acetyl-N-methyl-L-leucine.

Materials: N-acetyl-L-leucine, sodium hydride (NaH), methyl iodide (CH₃I), anhydrous

tetrahydrofuran (THF).

Procedure: N-acetyl-L-leucine is dissolved in anhydrous THF under an inert atmosphere

(e.g., argon or nitrogen). The solution is cooled in an ice bath, and sodium hydride is added

portion-wise as a strong base to deprotonate the amide nitrogen. The reaction mixture is

stirred for a period to ensure complete deprotonation. Methyl iodide is then added as the

methylating agent. The reaction is allowed to warm to room temperature and stirred until

completion. The reaction is quenched by the careful addition of water. The product is then

extracted with an organic solvent, and the organic layer is washed, dried, and concentrated

under reduced pressure. The crude N-Acetyl-N-methyl-L-leucine can be purified using

column chromatography.
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L-Leucine N-acetylation
(Acetic Anhydride, NaOH) N-acetyl-L-leucine N-methylation

(NaH, CH₃I, THF) N-Acetyl-N-methyl-L-leucine
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Proposed two-step synthesis of N-Acetyl-N-methyl-L-leucine.

Physicochemical Properties
The predicted physicochemical properties of N-Acetyl-N-methyl-L-leucine are compared with

the known properties of N-acetyl-L-leucine in the table below.

Property N-acetyl-L-leucine
N-Acetyl-N-methyl-L-
leucine (Predicted)

Molecular Formula C₈H₁₅NO₃ C₉H₁₇NO₃

Molecular Weight 173.21 g/mol [1] 187.24 g/mol

Appearance White crystalline powder[5] Likely a white solid

Solubility 8.1 mg/mL in water at 25 °C[1]
Expected to have lower water

solubility

LogP 0.5[1] Expected to be higher than 0.5

Biological Activity and Mechanism of Action
(Inferred from N-acetyl-L-leucine)
There is no direct research on the biological activity or mechanism of action of N-Acetyl-N-
methyl-L-leucine. However, insights can be drawn from the extensive studies on N-acetyl-L-

leucine.

The working hypothesis for N-acetyl-L-leucine is that it acts as a prodrug, entering metabolic

pathways where its effects are mediated by its metabolic products.[6] Acetylation of leucine

alters its cellular uptake, switching from the L-type amino acid transporter (LAT1) to organic

anion transporters (OAT1 and OAT3) and the monocarboxylate transporter type 1 (MCT1).[6]
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Once inside the cell, N-acetyl-L-leucine is metabolized to L-leucine.[6] The therapeutic effects

of N-acetyl-L-leucine are being investigated in the context of several neurological disorders and

are thought to involve multiple pathways:

Neuroprotection and Attenuation of Neuroinflammation: In models of traumatic brain injury,

N-acetyl-L-leucine has been shown to attenuate neuronal death and neuroinflammation.[3]

Restoration of Autophagy Flux: N-acetyl-L-leucine treatment can partially restore autophagy,

a cellular process for clearing damaged components.[3]

Metabolic Regulation: In animal models of neurodegenerative diseases like Sandhoff's

disease and Niemann-Pick disease type C, N-acetyl-DL-leucine has been observed to

normalize glucose and glutamate metabolism and improve mitochondrial energy metabolism.

[2]

It is important to note that the N-methylation of the amide nitrogen in N-Acetyl-N-methyl-L-
leucine would likely alter its biological properties significantly compared to N-acetyl-L-leucine.

The methyl group could sterically hinder enzymatic deacetylation, potentially making it a poorer

prodrug for L-leucine. Furthermore, the change in the hydrogen bonding capacity of the amide

group could affect its interaction with transporters and target proteins.
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Hypothesized mechanism of action of N-acetyl-L-leucine.

Quantitative Data from Preclinical Studies of N-
acetyl-L-leucine
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The following table summarizes key quantitative data from preclinical studies on N-acetyl-L-

leucine.

Parameter Value Species/Model Study Context

MCT1 Transport (Kₘ) 3.0 mM In vitro

Cellular uptake

kinetics of N-acetyl-L-

leucine[6]

MCT1 Inhibition (IC₅₀) 15 mM In vitro
Inhibition of MCT1 by

N-acetyl-L-leucine[6]

Conclusion and Future Directions
N-Acetyl-N-methyl-L-leucine remains a compound of theoretical interest with a scarcity of

dedicated research. Its synthesis is plausible through established chemical methodologies. The

biological effects of the dual N-acetylation and N-methylation of L-leucine are yet to be

explored and could offer novel pharmacological properties. Future research should focus on

the successful synthesis and purification of N-Acetyl-N-methyl-L-leucine, followed by in vitro

and in vivo studies to elucidate its pharmacokinetic profile, metabolic fate, and potential

therapeutic activities. Comparative studies with N-acetyl-L-leucine would be crucial to

understanding the impact of the N-methyl group on its biological function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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